Cas no 2137447-28-8 (Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-iodo-2-methyl-)

• Product Name: Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-iodo-2-methyl-
• CAS No: 2137447-28-8
• MF: C₂₄H₂₀INO₄
• MW: 513.324378967285
• CID: 5256382
• PubChem ID: 165871751
• Update Time: 2025-06-08

Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-iodo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-iodo-2-methyl-
• EN300-395366
• 2137447-28-8
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(3-iodo-2-methylphenyl)acetic acid

• Inchi： 1S/C24H20INO4/c1-14-15(11-6-12-21(14)25)22(23(27)28)26-24(29)30-13-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-12,20,22H,13H2,1H3,(H,26,29)(H,27,28)
• InChI Key： PHIFYVURADPSGT-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 513.04371g/mol
• Monoisotopic Mass: 513.04371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 75.6Ų

Additional information on Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-iodo-2-methyl-

Professional Introduction to Benzeneacetic Acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-iodo-2-methyl- (CAS No. 2137447-28-8)

Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-iodo-2-methyl-, identified by its CAS number 2137447-28-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry and drug development.

The molecular structure of Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-iodo-2-methyl- features a benzeneacetic acid core substituted with an amino group, an iodo substituent, and a methyl group. The presence of these functional groups imparts distinct chemical reactivity and biological activity, which are critical for its potential use in the synthesis of bioactive molecules. The compound's complexity lies in its intricate arrangement of substituents, which includes a fluorenylmethoxy carbonyl moiety, contributing to its stability and versatility in synthetic pathways.

In recent years, there has been a growing interest in the development of novel compounds that can serve as intermediates or building blocks for more complex pharmaceutical agents. The unique structural features of Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-iodo-2-methyl- make it an attractive candidate for such purposes. Specifically, the iodo substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of biaryl structures found in many bioactive molecules.

The fluorenylmethoxy carbonyl group adds another layer of reactivity, enabling the compound to participate in various transformations that are useful in peptide coupling and other synthetic strategies. This makes Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-iodo-2-methyl- a versatile intermediate for the synthesis of more complex molecules with potential therapeutic applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The iodo substituent in this compound can be selectively removed or modified through various chemical reactions, allowing for the exploration of different pharmacophores. This flexibility is particularly valuable in drug discovery efforts, where rapid iteration and diversification of molecular structures are essential.

The synthesis of Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-iodo-2-methyl- involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is often necessary to achieve the desired product. These synthetic methodologies are well-documented in the literature and have been optimized over time to facilitate the efficient preparation of complex organic molecules.

In addition to its synthetic utility, Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-iodo-2-methyl- has shown promise in preliminary biological evaluations. Its structural motifs are reminiscent of known bioactive compounds, suggesting potential interactions with biological targets such as enzymes and receptors. While further research is needed to fully elucidate its pharmacological properties, the initial findings are encouraging and warrant further investigation.

The role of computational chemistry and molecular modeling has become increasingly important in the study of such complex molecules. By leveraging computational tools, researchers can predict the behavior of Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-iodo-2-methyl- under various conditions and gain insights into its potential interactions with biological targets. These predictions can guide experimental efforts and help optimize synthetic routes for higher yields and better performance.

The future prospects for Benzeneacetic acid, α-[[(9H-fluoren-9-yli meth oxy)carbonyl]amino]-3 -iodo -2 -methyl- are promising as it continues to be explored in both academic and industrial settings. Its unique structural features make it a valuable tool for drug discovery efforts aimed at developing new therapies for various diseases. As research progresses, it is likely that new applications and derivatives will be discovered, further expanding its utility in pharmaceutical chemistry.